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Compound of Interest

2-Deoxystreptamine
Compound Name:
dihydrobromide

Cat. No.: B601498

2-Deoxystreptamine Dihydrobromide: A
Technical Guide for Researchers

For researchers, scientists, and professionals in drug development, this in-depth guide
provides comprehensive technical information on 2-Deoxystreptamine dihydrobromide, a
crucial component in the landscape of aminoglycoside antibiotics. This document details its
chemical registry information, experimental protocols for its synthesis and analysis, and
explores its role in biological signaling pathways.

Core Registry and Quantitative Data

2-Deoxystreptamine dihydrobromide is a key building block in the synthesis of numerous
aminoglycoside antibiotics. Its chemical and physical properties are summarized below. The
most consistently cited CAS number for the dihydrobromide salt is 84107-26-6, while 2037-48-
1 is often associated with the free base, 2-Deoxystreptamine.
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Property Value Citations
CAS Number 84107-26-6 [LI[21031[41[5]
Alternate CAS (Free Base) 2037-48-1 [6]

Molecular Formula

CeH14N203 - 2HBr

[1](2]

Molecular Weight 324.01 g/mol [1112][5]
(1S,3R,4S,6R)-4,6-

IUPAC Name diaminocyclohexane-1,2,3-
triol;dihydrobromide
2-DOS - 2HBr, Gentamicine

Synonyms ) [2][3]
Sulphate EP Impurity E

Appearance Solid [4]

Purity >97% (TLC) [2]

Storage Temperature

2-8°C

[1]5]

Signaling Pathways and Mechanism of Action

2-Deoxystreptamine is the central scaffold of many aminoglycoside antibiotics. These

antibiotics exert their bactericidal effects by targeting the bacterial ribosome, specifically the

30S subunit, and interfering with protein synthesis.

The binding of aminoglycosides to the A-site of the 16S rRNA within the 30S subunit induces a

conformational change.[2] This leads to the misreading of mMRNA codons, causing the

incorporation of incorrect amino acids into the growing polypeptide chain.[2] Ultimately, this

results in the production of non-functional or toxic proteins, leading to bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Deoxystreptamine dihydrobromide CAS number and
registry information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b601498#2-deoxystreptamine-dihydrobromide-cas-
number-and-registry-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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